Cas no 866049-22-1 (1-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine)

• Product Name: 1-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine
• CAS No: 866049-22-1
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• MDL: MFCD04125808
• CID: 5235304
• PubChem ID: 1481061
• Update Time: 2026-03-08

1-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine
• 5H-Cyclopentapyrimidine, 6,7-dihydro-4-methyl-2-(1-piperidinyl)- (9CI)

• MDL： MFCD04125808
• Inchi： 1S/C13H19N3/c1-10-11-6-5-7-12(11)15-13(14-10)16-8-3-2-4-9-16/h2-9H2,1H3
• InChI Key： RLBALSUCMJSIBU-UHFFFAOYSA-N
• SMILES： C1(N2CCCCC2)=NC(C)=C2CCCC2=N1

Computed Properties

• Exact Mass: 217.157897619g/mol
• Monoisotopic Mass: 217.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine

1-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine (CAS No. 866049-22-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

1-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine (CAS No. 866049-22-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidines and cyclopentapyrimidines, which are known for their diverse biological activities and pharmacological properties.

The molecular structure of 1-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine is characterized by a piperidine ring fused to a cyclopentapyrimidine moiety. The presence of the methyl group at the 4-position of the cyclopentapyrimidine ring adds to the compound's stability and contributes to its unique chemical properties. The piperidine ring, on the other hand, provides a flexible and versatile scaffold that can be readily modified to enhance the compound's biological activity.

In recent years, extensive research has been conducted to explore the potential applications of 1-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine in various therapeutic areas. One of the most promising areas of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the anti-proliferative effects of 1-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine on various cancer cell lines. The results demonstrated that this compound effectively inhibited cell proliferation by targeting specific signaling pathways involved in cell growth and survival. These findings suggest that 1-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine has significant potential as a lead compound for the development of novel anticancer drugs.

Beyond its anticancer properties, 1-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine has also shown promise in other therapeutic areas. For example, research has indicated that this compound may have neuroprotective effects due to its ability to modulate certain neurotransmitter systems. A study published in the European Journal of Pharmacology in 2022 reported that 1-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine exhibited neuroprotective activity in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 1-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine have also been extensively studied. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a suitable candidate for further drug development. In particular, its high oral bioavailability and low toxicity profile are advantageous for its use in clinical settings.

In addition to its therapeutic applications, 1-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine has been used as a valuable tool in chemical biology research. Its unique structure allows it to serve as a probe for studying protein-protein interactions and enzyme inhibition mechanisms. This makes it an important molecule for understanding the molecular basis of various diseases and developing targeted therapies.

The synthesis of 1-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 4-methylcyclopentapyrimidine with piperidine under controlled conditions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a larger scale.

In conclusion, 1-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine (CAS No. 866049-22-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.